Cas no 19947-22-9 (Benzene,(1-ethyl-2-propen-1-yl)-)

Benzene,(1-ethyl-2-propen-1-yl)- structure
19947-22-9 structure
Product Name:Benzene,(1-ethyl-2-propen-1-yl)-
CAS No:19947-22-9
MF:C11H14
MW:146.228863239288
CID:195071
PubChem ID:29871
Update Time:2025-04-19

Benzene,(1-ethyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1-ethyl-2-propen-1-yl)-
    • 3-PHENYL-1-PENTENE
    • pent-1-en-3-ylbenzene
    • 1-Pentene,3-phenyl
    • 3-Phenyl-pent-1-en
    • 3-phenylpent-1-ene
    • 1-Pentene, 3-phenyl-
    • Benzene, (1-ethylallyl)-
    • (1-Ethyl-2-propenyl)benzene
    • benzene,(1-ethyl-2-propenyl)-
    • 19947-22-9
    • AKOS006275388
    • FT-0708165
    • HAGOWDKLLDRZAS-UHFFFAOYSA-N
    • DTXSID70871305
    • Benzene, (1-ethyl-2-propenyl)-
    • Inchi: 1S/C11H14/c1-3-10(4-2)11-8-6-5-7-9-11/h3,5-10H,1,4H2,2H3
    • InChI Key: HAGOWDKLLDRZAS-UHFFFAOYSA-N
    • SMILES: C(C=C)(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 146.11000
  • Monoisotopic Mass: 146.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.8458
  • Melting Point: -37°C (estimate)
  • Boiling Point: 200.87°C (estimate)
  • Flash Point: 60.6°C
  • Refractive Index: 1.5030
  • PSA: 0.00000
  • LogP: 3.36620

Benzene,(1-ethyl-2-propen-1-yl)- Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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